Cas no 1227562-16-4 (methyl 2-amino-6-(trifluoromethyl)pyridine-4-carboxylate)

• Product Name: methyl 2-amino-6-(trifluoromethyl)pyridine-4-carboxylate
• CAS No: 1227562-16-4
• MF: C₈H₇F₃N₂O₂
• MW: 220.148592233658
• CID: 4689058
• PubChem ID: 118704446
• Update Time: 2025-05-27

methyl 2-amino-6-(trifluoromethyl)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-6-(trifluoromethyl)isonicotinate
• methyl 2-amino-6-(trifluoromethyl)pyridine-4-carboxylate
• methyl2-amino-6-(trifluoromethyl)isonicotinate
• G66980
• SB79847
• 1227562-16-4

• Inchi： 1S/C8H7F3N2O2/c1-15-7(14)4-2-5(8(9,10)11)13-6(12)3-4/h2-3H,1H3,(H2,12,13)
• InChI Key： PQGFRGPLVFXBDK-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)OC)C=C(N)N=1)(F)F

Computed Properties

• Exact Mass: 220.04596196g/mol
• Monoisotopic Mass: 220.04596196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.2
• XLogP3: 1.3

Additional information on methyl 2-amino-6-(trifluoromethyl)pyridine-4-carboxylate

Research Briefing on Methyl 2-amino-6-(trifluoromethyl)pyridine-4-carboxylate (CAS: 1227562-16-4)

Methyl 2-amino-6-(trifluoromethyl)pyridine-4-carboxylate (CAS: 1227562-16-4) is a key intermediate in the synthesis of various biologically active compounds, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its significance in the development of novel therapeutic agents, owing to its unique chemical properties and versatile reactivity. This briefing provides an overview of the latest research advancements related to this compound, focusing on its synthesis, applications, and potential in drug discovery.

In a recent study published in the Journal of Medicinal Chemistry, researchers explored the use of methyl 2-amino-6-(trifluoromethyl)pyridine-4-carboxylate as a building block for the synthesis of kinase inhibitors. The study demonstrated that the trifluoromethyl group enhances the metabolic stability and bioavailability of the resulting compounds, making them promising candidates for the treatment of cancer and inflammatory diseases. The researchers employed a multi-step synthetic route, starting from commercially available materials, to achieve high yields and purity of the target compound.

Another significant application of this compound was reported in a Bioorganic & Medicinal Chemistry Letters article, where it was utilized in the development of novel antimicrobial agents. The study highlighted the compound's ability to serve as a precursor for the synthesis of pyridine-based derivatives with potent activity against drug-resistant bacterial strains. The researchers attributed this activity to the electron-withdrawing effect of the trifluoromethyl group, which enhances the binding affinity of the derivatives to bacterial targets.

Furthermore, recent patent filings have underscored the industrial relevance of methyl 2-amino-6-(trifluoromethyl)pyridine-4-carboxylate. A patent by a leading pharmaceutical company disclosed its use in the synthesis of a new class of antiviral agents targeting RNA viruses. The patent emphasized the compound's role in improving the pharmacokinetic properties of the final drug candidates, thereby increasing their therapeutic efficacy.

In conclusion, methyl 2-amino-6-(trifluoromethyl)pyridine-4-carboxylate (CAS: 1227562-16-4) continues to be a valuable intermediate in the development of diverse bioactive molecules. Its unique structural features and reactivity make it a versatile tool for medicinal chemists. Ongoing research is expected to further expand its applications, particularly in the design of next-generation therapeutics for challenging diseases.